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Compound of Interest

Compound Name: C.l. Reactive red 2

Cat. No.: B105821

Introduction

C.l. Reactive Red 2 (CAS Registry Number: 17804-49-8) is a monoazo reactive dye belonging
to the dichlorotriazine class.[1][2] Its molecular structure contains a reactive dichlorotriazine
group that enables the formation of a covalent bond with the hydroxyl groups of cellulosic fibers
(such as cotton, viscose, and bamboo) and the amino groups of protein fibers (like wool and
silk) under alkaline conditions.[2][3] This covalent bonding results in excellent wash fastness,
making it a popular choice in the textile industry for a wide range of brilliant red shades.[3][4]

These application notes provide detailed protocols for researchers and scientists utilizing C.I.
Reactive Red 2 in textile engineering. The protocols cover dyeing procedures for cellulosic
fibers, methods for evaluating dye performance, and analytical techniques for dye
quantification.

Chemical and Physical Properties
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Property Value Reference
C.l. Name Reactive Red 2 [1]
C.I. Number 18200 [1]
Molecular Formula C19H10CI2NeNa207S:2 [1]
Molecular Weight 615.34 g/mol [1]
CAS Registry No. 17804-49-8 / 12226-03-8 [1]

Single azo class with a
Molecular Structure ] o ] [1][2]
dichlorotriazine reactive group

S 60 g/L at 20°C; 160 g/L at
Solubility (in water) 50°C [1]

Appearance Purplish-red powder [1]

Experimental Protocols
Protocol 1: Exhaust Dyeing of Cellulosic Fibers (Cotton,
Bamboo)

This protocol describes a standard laboratory-scale exhaust dyeing method using a one-bath,
two-step process.[2]

3.1.1 Materials and Equipment

C.l. Reactive Red 2 dye

Scoured and bleached cellulosic fabric (e.g., cotton, bamboo)

Sodium sulfate (Naz2S0Oa), anhydrous

Sodium carbonate (Na2COs), anhydrous

Deionized water

Laboratory dyeing machine (e.g., shaking water bath, beaker dyer)
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pH meter

Spectrophotometer
3.1.2 Procedure

o Dye Bath Preparation: Prepare a dye bath with the required amount of C.l. Reactive Red 2
(e.g., 0.5% to 1.5% on the weight of fabric, o.w.f.) and sodium sulfate (e.g., 5to 15 g/L) in
deionized water.[2] Maintain a liquor-to-goods ratio (the ratio of the volume of dye liquor to
the weight of the fabric) of 1:25.[2]

e Dyeing (Exhaustion Step): Introduce the pre-wetted fabric into the dye bath at room
temperature (e.g., 25°C).[2] Agitate for 30 minutes to allow for the exhaustion of the dye onto
the fiber.[2]

» Fixation Step: Add the required amount of sodium carbonate (e.g., 5 to 15 g/L) to the dye
bath to raise the pH to approximately 10.8-11.[2][3] This initiates the chemical reaction
between the dye and the fiber.

o Temperature Ramp: Increase the temperature of the dye bath to the fixation temperature
(e.g., 40°C) at a rate of approximately 3°C per minute.[2]

e Dye Fixation: Maintain the dyeing at the fixation temperature for 60 minutes with continuous
agitation to ensure covalent bond formation.[2]

e Rinsing: After fixation, remove the dyed fabric from the bath and rinse thoroughly with cold
deionized water until the rinsing water is clear.[2]

Protocol 2: Post-Dyeing Soaping (Wash-off)

Soaping is a critical step to remove unfixed and hydrolyzed dye from the fabric surface, which
Is essential for achieving good wash fastness and a stable final shade.[3][5]

3.2.1 Materials
e Dyed fabric from Protocol 3.1

o Standard textile test soap (e.g., non-ionic detergent)
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e Deionized water
3.2.2 Procedure

e Prepare Soap Solution: Prepare a soap solution containing 2 g/L of a standard non-ionic
detergent in deionized water.[2]

e Soaping Treatment: Immerse the rinsed fabric in the soap solution at a liquor ratio of 1:25.[2]
Heat the bath to 92-95°C and maintain for 10 minutes with agitation.[2]

e Final Rinsing: Rinse the soaped fabric alternately with hot and cold water until the washing
solution becomes neutral and clear.[2]

e Drying: Air-dry the fabric at room temperature for 24 hours or use a laboratory oven at a
controlled temperature.[2]

Protocol 3: Determination of Dye Exhaustion and
Fixation Percentage

This protocol uses UV-Vis spectrophotometry to quantify the amount of dye taken up by the
fabric and covalently bonded to it.

3.3.1 Procedure

o Calibration Curve: Prepare a series of standard solutions of C.I. Reactive Red 2 of known
concentrations. Measure the absorbance of each standard at the dye's maximum
absorbance wavelength (A_max) using a UV-Vis spectrophotometer. Plot a calibration curve
of absorbance versus concentration.

o Measure Initial Absorbance (Ao): Before adding the fabric, take an aliquot of the initial dye
bath, dilute it appropriately, and measure its absorbance (Ao).[2]

o Measure Exhaustion Absorbance (A1): After the exhaustion step (Protocol 3.1, step 2) but
before adding alkali, take an aliquot of the residual dye bath, dilute it by the same factor, and
measure its absorbance (A1).
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o Measure Fixation Absorbance (Az2): After the soaping process (Protocol 3.2), collect all
washing liquors, combine them, and measure the total volume. Take an aliquot, dilute if
necessary, and measure its absorbance (Az) to determine the amount of unfixed, hydrolyzed

dye.
 Calculations:
o Exhaustion (%E): %E = [(Ao - A1) / Ao] * 100
o Fixation (%F): %F = [((A1 - A2) / A1) * 100] * (%E / 100)

o Total Fixation (%T): %T = %E * (%F / 100)

Quantitative Data Summary

Parameter Conditions Result Reference

2% o.w.f. dye, 80
) o g/dm3 salt (long-liquor
Exhaustion/Fixation 94% (4]
process on

unmodified cotton)

pH 2, 25°C, using

Maximum Adsorption ]
textile sludge as 213.9 mg/g [6]

Capacit
pacty adsorbent

Light Fastness: 4;

Oxygen Bleaching: 2;

Perspiration Fastness:
Fastness Properties ISO Standard Tests 4-5 (Fading), 5 [1]

(Stain); Soaping

(100°C): 3-4 (Fading),

4 (Stain)

Effect of Process Parameters on Dye Uptake on Bamboo Fibers[2]
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Dye Cone. (% salt Conc. (g/L) Alkali Conc. (giL) 2l Dye Uptake
o.w.f.) (%)
0.5 10 10 ~85
1.0 10 10 ~88
1.5 10 10 ~90
1.0 5 10 ~82
1.0 15 10 ~91
1.0 10 5 ~80
1.0 10 15 ~92

Visualized Workflows and Mechanisms
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Caption: Workflow for exhaust dyeing of cellulosic fibers.
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Caption: Covalent bond formation between dye and fiber.
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Caption: Workflow for quantifying dye uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: C.I. Reactive Red 2 in
Textile Engineering Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105821#using-c-i-reactive-red-2-in-textile-
engineering-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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